Cas no 103213-33-8 (Fructose-1,6-diphosphate calcium salt)

• Product Name: Fructose-1,6-diphosphate calcium salt
• CAS No: 103213-33-8
• MF: C₆H₁₂CaO₁₂P₂
• MW: 378.177803993225
• MDL: MFCD00135874
• CID: 62361
• PubChem ID: 46783826
• Update Time: 2025-05-24

Fructose-1,6-diphosphate calcium salt Chemical and Physical Properties

Names and Identifiers

• D-Fructose-1,6-diphoshate calcium salt
• D-FRUCTOSE-1,6-DIPHOSPHATE MONOCALCIUM SALT
• CALCIUM FRUCTOSE-1,6-DIPHOSPHATE
• D-FRACTOSE-1,6-DIPHOSHATECAICIUMSALT
• D-FruCLose-1,6-diphoshate calciuM salt
• D-FRUCTOSE 1,6-DIPHOSPHATE MONOCALCIUM SALT
• Fractose-1,6-Diphoshate Caicium Salt
• fructose 1,6-diphosphate dicalcium salt
• FRUCTOSE-1,6-DIPHOSPHATE CALCIUM SALT
• HARDEN-YOUNG ESTER
• HEXOSE DIPHOSPHATE CALCIUM SALT
• HEXOSE DIPHOSPHATE MONOCALCIUM SALT
• D(+)FRUCTOFURANOSE 1,6-DIPHOSPHATE MONOCALCIUM SALT
• D-FRUCTOSE 1,6-DIPHOSPHATE*MONOCALCIUM P RACTICAL GR
• FDPCa
• C6H12O12P2.Ca
• oxo-6-(phosphonooxy)hexyl phosphate
• 7516AF
• calcium (2R,3R,4S)-2,3,4-trihydroxy-5-
• calcium (2R,3R,4S)-2,3,4-trihydroxy-5-oxo-6-(phosphonooxy)hexyl phosphate
• D-fructose 1,6-diphosphate monocalcium
• 103213-33-8
• calcium;[(2R,3R,4S)-2,3,4-trihydroxy-5-oxo-6-phosphonooxyhexyl] phosphate
• calcium {[(3S,4R,5R)-3,4,5-trihydroxy-2-oxo-6-(phosphonatooxy)hexyl]oxy}phosphonic acid
• W-200689
• Fructose-1,6-diphosphate calcium salt

• MDL： MFCD00135874
• Inchi： 1S/C6H14O12P2.Ca/c7-3(1-17-19(11,12)13)5(9)6(10)4(8)2-18-20(14,15)16;/h3,5-7,9-10H,1-2H2,(H2,11,12,13)(H2,14,15,16);/q;+2/p-2/t3-,5-,6-;/m1./s1
• InChI Key： QIUINQIXDJNFJN-BAOOBMCLSA-L
• SMILES： [Ca+2].P(=O)([O-])([O-])OC[C@H]([C@H]([C@@H](C(COP(=O)(O)O)=O)O)O)O

Computed Properties

• Exact Mass: 377.94300
• Monoisotopic Mass: 377.943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 399
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 217

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 236.56000
• LogP: -2.26680
• Vapor Pressure: No data available

Fructose-1,6-diphosphate calcium salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Fructose-1,6-diphosphate calcium salt

Fructose-1,6-Diphosphate Calcium Salt: A Comprehensive Overview

Fructose-1,6-diphosphate calcium salt (CAS No. 103213-33-8) is a critical intermediate in the field of biochemistry and molecular biology. This compound plays a pivotal role in various cellular processes, particularly in the regulation of glycolysis and the pentose phosphate pathway. The Fructose-1,6-diphosphate calcium salt is a derivative of fructose-1,6-bisphosphate, which is a key molecule in carbohydrate metabolism. Its calcium salt form is often utilized in research and industrial applications due to its stability and solubility properties.

The Fructose-1,6-diphosphate calcium salt has been extensively studied for its role in metabolic pathways. Recent research has highlighted its potential as a precursor for the synthesis of nucleotides and other essential biomolecules. In particular, studies have shown that this compound can influence cellular energy metabolism under conditions of oxidative stress and nutrient deprivation. Its ability to modulate these pathways makes it a valuable tool in both basic research and therapeutic development.

One of the most significant advancements in understanding Fructose-1,6-diphosphate calcium salt has come from its application in metabolic engineering. Researchers have utilized this compound to enhance the production of biofuels and high-value chemicals in microbial systems. By optimizing the metabolic flux through glycolysis and the pentose phosphate pathway, scientists have been able to achieve higher yields of desired products. This underscores the importance of Fructose-1,6-diphosphate calcium salt in biotechnological applications.

In addition to its metabolic roles, Fructose-1,6-diphosphate calcium salt has also been explored for its potential in medical diagnostics. Recent studies have demonstrated that this compound can serve as a biomarker for certain metabolic disorders, such as diabetes and cancer. By analyzing its levels in biological samples, researchers can gain insights into the underlying pathophysiology of these conditions. This highlights the versatility of Fructose-1,6-diphosphate calcium salt across multiple scientific disciplines.

The structural properties of Fructose-1,6-diphosphate calcium salt are equally intriguing. Its diphosphate group provides it with a high degree of reactivity, enabling it to participate in enzymatic reactions with remarkable efficiency. The calcium ion, on the other hand, confers stability to the molecule by neutralizing the negative charges on the phosphate groups. This balance between reactivity and stability makes Fructose-1,6-diphosphate calcium salt an ideal candidate for various biochemical assays and industrial processes.

Looking ahead, the continued exploration of Fructose-1,6-diphosphate calcium salt promises to yield even more groundbreaking discoveries. With advancements in metabolomics and systems biology, researchers are now able to study this compound at unprecedented levels of detail. By integrating data from multiple omics platforms, scientists can uncover novel functions of Fructose-1,6-diphosphate calcium salt and its role in complex biological systems.

In conclusion, Fructose-1,6-diphosphate calcium salt (CAS No. 103213-33-8) is a multifaceted compound with significant implications for both basic science and applied research. Its involvement in key metabolic pathways, coupled with its versatility in biotechnological applications, positions it as an essential molecule for future scientific endeavors.